Cas no 1804101-23-2 (2,4-Diamino-7-formyl-1H-benzimidazole)

• Product Name: 2,4-Diamino-7-formyl-1H-benzimidazole
• CAS No: 1804101-23-2
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 4824673
• Update Time: 2025-10-28

2,4-Diamino-7-formyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2,4-Diamino-7-formyl-1H-benzimidazole

• Inchi： 1S/C8H8N4O/c9-5-2-1-4(3-13)6-7(5)12-8(10)11-6/h1-3H,9H2,(H3,10,11,12)
• InChI Key： OVXUWNVVWZSHGP-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C2=C1N=C(N)N2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: -0.1
• Topological Polar Surface Area: 97.8

Additional information on 2,4-Diamino-7-formyl-1H-benzimidazole

Comprehensive Overview of 2,4-Diamino-7-formyl-1H-benzimidazole (CAS No. 1804101-23-2)

2,4-Diamino-7-formyl-1H-benzimidazole (CAS No. 1804101-23-2) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a formyl group at the 7-position and two amino groups at the 2- and 4-positions, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, enzyme inhibition, and molecular probes.

The growing interest in 2,4-Diamino-7-formyl-1H-benzimidazole aligns with the broader trend of exploring heterocyclic compounds for therapeutic purposes. With the rise of precision medicine and targeted therapies, compounds like this are being investigated for their ability to modulate specific biological pathways. For instance, its benzimidazole core is structurally similar to purine bases, which allows it to interact with nucleic acids and proteins, making it a candidate for anticancer and antiviral research.

One of the most frequently searched questions related to this compound is: "What are the applications of 2,4-Diamino-7-formyl-1H-benzimidazole in drug development?" Studies suggest that its formyl group can serve as a reactive handle for further chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening. This is particularly relevant in the context of fragment-based drug design, where small molecules are optimized to enhance binding affinity and selectivity.

Another hot topic in the scientific community is the role of 2,4-Diamino-7-formyl-1H-benzimidazole in fluorescence labeling and bioimaging. Its aromatic structure and functional groups make it a potential candidate for developing fluorescent probes, which are essential tools for studying cellular processes. Researchers are also exploring its use in metal ion sensing, given its ability to chelate certain metals, a feature that could be leveraged in environmental monitoring and diagnostics.

From a synthetic chemistry perspective, the compound's CAS No. 1804101-23-2 is often referenced in patents and academic papers detailing novel organic synthesis methods. Its preparation typically involves multi-step reactions, including condensation and oxidation steps, which are of interest to chemists working on green chemistry and catalytic processes. Optimizing these synthetic routes is a key focus area to improve yield and reduce waste, aligning with the global push for sustainable chemistry.

In summary, 2,4-Diamino-7-formyl-1H-benzimidazole (CAS No. 1804101-23-2) is a multifaceted compound with promising applications in pharmaceuticals, biochemistry, and materials science. Its structural features and reactivity profile make it a valuable building block for innovation in these fields, addressing some of the most pressing challenges in modern science.